(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
Description
The compound contains several functional groups including a pyridazine ring, a pyrrolidine ring, and a pyrazole ring. The pyridazine ring is a six-membered ring with two nitrogen atoms. The pyrrolidine ring is a five-membered ring with one nitrogen atom. The pyrazole ring is a five-membered ring with two nitrogen atoms .
Scientific Research Applications
Plant Growth Stimulant
This compound has shown promising results as a plant growth stimulant . In preliminary evaluations, compounds with a combination of pyrazole and pyridazine rings, which are connected through an oxygen atom, have demonstrated pronounced activity in stimulating plant growth . This suggests potential applications in agriculture to enhance crop yields and improve plant health.
Herbicide Development
Derivatives of pyridazine, such as the compound , are used in the development of herbicides. These compounds can be effective in controlling unwanted vegetation in agricultural settings, contributing to the arsenal of tools available for crop management .
Antimicrobial Agents
Pyridazine and pyrazole derivatives exhibit a wide range of pharmacological activities, including antimicrobial properties. This makes them valuable in the development of new drugs to combat bacterial, viral, and fungal infections .
Antidepressant and Anti-hypertensive Agents
The compound’s structure is conducive to applications in medicinal chemistry, particularly in the synthesis of antidepressant and anti-hypertensive agents. This is due to the presence of pyridazine and pyrazole rings, which have been associated with these pharmacological effects .
Anticancer Research
Research into pyridazine and pyrazole derivatives has also extended into anticancer applications. The compound’s ability to interact with various biological targets makes it a candidate for the development of new anticancer therapies .
Agrochemicals
Beyond its potential as a plant growth stimulant and herbicide, this compound could be explored for other agrochemical applications, such as fungicides, insecticides, and soil conditioners. The versatility of pyridazine derivatives in agriculture underscores their importance in maintaining and improving crop production .
properties
IUPAC Name |
[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O2/c1-11-16(12(2)22(5)20-11)17(24)23-9-8-13(10-23)25-15-7-6-14(18-19-15)21(3)4/h6-7,13H,8-10H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNXCQCAQMAOTMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)N2CCC(C2)OC3=NN=C(C=C3)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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